[2-(2-Ethoxyanilino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate
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Description
[2-(2-Ethoxyanilino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate is a useful research compound. Its molecular formula is C19H21NO5 and its molecular weight is 343.379. The purity is usually 95%.
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Scientific Research Applications
Quantum Chemical Calculations and Corrosion Inhibition
A study performed quantum chemical calculations on compounds including ethyl 2-(4-(2-ethoxy-2-oxoethyl)-2-p-tolylquinoxalin-1(4H)-yl)acetate, aiming to understand their inhibition efficiency as corrosion inhibitors for copper in nitric acid media. The relationship between the molecular structures of these quinoxalines and their inhibition efficiency was explored, showing that theoretical results are consistent with experimental data (Zarrouk et al., 2014).
Synthesis and Structure Analysis
Another significant application is in the synthesis and structural analysis of complex organic compounds. For instance, studies have synthesized dimethyl 1-aryl-4-ethoxy-5-oxo-4,5-dihydro-1H-pyrrole-2,3-dicarboxylates from ethyl 2-arylamino-2-oxo-acetates, showcasing the molecule's utility in creating structurally intricate organic molecules with observable atropisomerism (Yavari et al., 2002).
Crystal Structure and Hirshfeld Surface Analysis
The molecule's application extends to crystallography, where its derivatives have been used to study crystal structures and perform Hirshfeld surface analysis. This includes the analysis of ethyl 2-{4-[(2-ethoxy-2-oxoethyl)(phenyl)carbamoyl]-2-oxo-1,2-dihydroquinolin-1-yl}acetate, providing insights into molecular interactions and network structures in crystalline forms (Baba et al., 2019).
Comparative Metabolism Studies
Research also explores its relevance in comparative metabolism, particularly in understanding the metabolism of chloroacetamide herbicides in human and rat liver microsomes. Such studies contribute to a broader understanding of metabolic pathways and the potential environmental and health impacts of various compounds (Coleman et al., 2000).
Synthesis and Antimicrobial Activities
Further, its derivatives have been synthesized to study their antimicrobial activities, offering potential applications in developing new antimicrobial agents. The synthesis and investigation of related compounds provide valuable data on their efficacy against various microbial strains, contributing to the ongoing search for new antimicrobial substances (Wardkhan et al., 2008).
Properties
IUPAC Name |
[2-(2-ethoxyanilino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO5/c1-3-24-17-11-7-5-9-15(17)20-18(21)13-25-19(22)12-14-8-4-6-10-16(14)23-2/h4-11H,3,12-13H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTXAMUGBGHXPIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)COC(=O)CC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.